5-Bromo-2-iodo-4-methyl-3-nitropyridine
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Description
5-Bromo-2-iodo-4-methyl-3-nitropyridine is a halogenated nitro-substituted pyridine derivative with the molecular formula C₆H₄BrIN₂O₂. Its structure features bromine and iodine substituents at positions 5 and 2, respectively, alongside a methyl group at position 4 and a nitro group at position 2. This compound is primarily utilized as a versatile intermediate in pharmaceutical synthesis and materials science due to its electron-deficient aromatic ring, which facilitates nucleophilic substitution and coupling reactions .
Properties
Molecular Formula |
C6H4BrIN2O2 |
|---|---|
Molecular Weight |
342.92 g/mol |
IUPAC Name |
5-bromo-2-iodo-4-methyl-3-nitropyridine |
InChI |
InChI=1S/C6H4BrIN2O2/c1-3-4(7)2-9-6(8)5(3)10(11)12/h2H,1H3 |
InChI Key |
PFNFHOCTTNIASC-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C(=NC=C1Br)I)[N+](=O)[O-] |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- Melting Points : Nitro and hydroxyl groups increase melting points due to intermolecular hydrogen bonding (e.g., 246–250°C for 5-Bromo-2-hydroxy-3-nitropyridine ).
- Reactivity : The nitro group at position 3 deactivates the pyridine ring, directing electrophiles to positions 4 and 4. Halogens at positions 2 and 5 further modulate regioselectivity .
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